Cas no 28115-86-8 (3-Methylbenzoyl isothiocyanate)

• Product Name: 3-Methylbenzoyl isothiocyanate
• CAS No: 28115-86-8
• MF: C₉H₇NOS
• MW: 177.222980737686
• MDL: MFCD00060378
• CID: 290560
• PubChem ID: 141397
• Update Time: 2025-04-19

3-Methylbenzoyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzoyl isothiocyanate, 3-methyl-
• 3-Methylbenzoyl isothiocyanate
• 3-Methylbenzylisothiocyanate
• 28115-86-8
• MFCD00060378
• DTXSID60182391
• AKOS009075564
• FS-4686
• FT-0638759
• BP-12964
• isothiocyanato-(3-methylphenyl)methanone
• 3-methyl-1-benzenecarbonyl isothiocyanate
• J-016974
• 3-Methylbenzoyl isothiocyanate,
• SCHEMBL3049569
• A819326
• DTXCID70104882
• DB-047339

• MDL： MFCD00060378
• Inchi： 1S/C9H7NOS/c1-7-3-2-4-8(5-7)9(11)10-6-12/h2-5H,1H3
• InChI Key： DXKOLJYVHYILGA-UHFFFAOYSA-N
• SMILES： S=C=NC(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 177.02500
• Monoisotopic Mass: 177.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.5A^2

Experimental Properties

• Density: 1.16
• Boiling Point: 92°C 1mm
• Flash Point: 126.6°C
• Refractive Index: 1.576
• PSA: 61.52000
• LogP: 2.23800

3-Methylbenzoyl isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT-HARMFUL